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Compound of Interest

Compound Name:
2-Chloroethyl 2-

hydroxypropanoate

Cat. No.: B1357373

Get Quote

As a Senior Application Scientist, I approach chemical handling not merely as a set of

regulatory rules, but as a system of risk mitigation grounded in molecular causality. 2-
Chloroethyl 2-hydroxypropanoate (CAS: 75066-31-8), an ester derivative of lactic acid and

2-chloroethanol, presents a unique and severe hazard profile. While utilized as a specialized

building block in organic synthesis and drug development, its structural components demand

rigorous, uncompromising safety protocols. This guide provides the essential logistical,

operational, and disposal frameworks required to handle this compound safely.

Hazard Causality & Toxicological Profile
To design an effective Personal Protective Equipment (PPE) matrix, one must first understand

the molecular behavior of 2-Chloroethyl 2-hydroxypropanoate. The primary threat stems

from its hydrolysis pathway. In the presence of moisture (ambient humidity, sweat, or mucosal

membranes) or endogenous esterases, the ester bond cleaves, releasing lactic acid and [1].

2-Chloroethanol is a highly toxic, deeply penetrating systemic poison. It is rapidly absorbed

through intact skin and the respiratory tract, leading to severe hepatic, renal, and neurological

toxicity[2]. Furthermore, the intact 2-chloroethyl moiety acts as a potent alkylating agent,
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capable of cross-linking cellular macromolecules. This poses a severe risk of contact

dermatitis, tissue necrosis, and potential genotoxicity[3].
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Mechanistic pathway of 2-Chloroethyl 2-hydroxypropanoate hydrolysis and systemic toxicity.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for handling 2-chloroethyl esters. The high skin-

penetration rate of its hydrolysis product dictates that barrier materials must be specifically

selected for halogenated organics. Every piece of equipment must serve as a self-validating

barrier against permeation.
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PPE Category
Recommended Material /
Specification

Quantitative Metric &
Causality Justification

Hand Protection

Laminate (Silver Shield/4H)

inner glove, Heavy Nitrile outer

glove

Breakthrough time > 480 mins.

Halogenated organics rapidly

permeate standard 0.1mm

nitrile (often failing in < 5

mins). Laminate blocks the

chemical, while outer nitrile

provides mechanical grip.

Respiratory

Certified Chemical Fume Hood

/ NIOSH OV Full-Face

Respirator

Face velocity: 80–120 fpm. If

engineering controls fail, an

filters >99% of toxic vapors[4].

Eye/Face
Chemical Splash Goggles +

Full Face Shield

Zero mucosal exposure.

Withstands direct liquid splash

and prevents vapor absorption

through the ocular mucosa.

Body Protection
Tychem® Suit or Heavy Non-

Woven Polyethylene Lab Coat

Permeation rate < 0.1

µg/cm²/min. Prevents liquid

from reaching the skin,

mitigating the risk of rapid

dermal absorption of 2-

chloroethanol.

Operational Workflow & Handling Protocol
Trustworthy protocols are self-validating; they incorporate checks that prevent progression if a

safety parameter fails. Do not proceed with the experiment if any pre-operational check is

unsuccessful.

1. PPE & Hood
Validation

2. Closed-System
Transfer

3. Reaction
Execution

4. Alkaline
Quenching

5. Halogenated
Disposal
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Standardized sequential operational workflow for handling halogenated ester compounds.

Step-by-Step Methodology:
Pre-Operational Validation: Verify the fume hood's face velocity monitor reads between 80–

120 fpm. Ensure the sash is positioned at the lowest workable height. Inspect the laminate

inner gloves for pinhole leaks using gentle inflation.

Setup & Gowning: Don the chemical-resistant suit, splash goggles, and double-glove

system. Place all required dry glassware, secondary containment trays, and spill-response

materials inside the hood prior to opening the chemical container.

Closed-System Transfer: 2-Chloroethyl 2-hydroxypropanoate must be transferred using a

gas-tight syringe or a cannula under an inert atmosphere (Nitrogen or Argon). Causality:

Ambient moisture can initiate premature hydrolysis inside the parent bottle, releasing toxic 2-

chloroethanol vapors into the hood environment before the reaction even begins.

Reaction Execution: Maintain the reaction vessel in secondary containment. Monitor for

unexpected exotherms, particularly if the reaction involves strong bases or nucleophiles that

could rapidly displace the chloride or cleave the ester bond.

Quenching: Quench residual unreacted material slowly using a chilled, dilute alkaline

solution (e.g., 1M NaOH). Causality: Alkaline conditions safely and predictably hydrolyze the

unreacted ester and can further degrade the resulting 2-chloroethanol into less toxic

ethylene glycol, neutralizing the alkylating hazard before disposal.

Decontamination and Disposal Plan
Improper disposal of 2-chloroethyl esters can lead to severe environmental contamination and

delayed exposure risks for sanitation personnel.

Waste Segregation: All liquid waste containing 2-Chloroethyl 2-hydroxypropanoate or its

quenched byproducts must be strictly segregated into clearly labeled "Halogenated Organic

Waste" containers. Never mix with non-halogenated solvents, as this complicates

incineration and risks incompatible side reactions.
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Spill Response: In the event of a spill outside the fume hood, evacuate the immediate area.

Personnel equipped with SCBA or full-face OV respirators and Tychem suits should contain

the spill using a non-combustible, inorganic absorbent (e.g., dry sand or vermiculite). Do not

use water, as it will accelerate the generation of toxic 2-chloroethanol vapors. Sweep the

absorbed material into a sealed, hazardous waste drum for high-temperature incineration.

Surface Decontamination: Wash the affected hood surfaces with a mild alkaline detergent

solution to force the hydrolysis of residual traces, followed by a thorough wipe-down with

ethanol. Dispose of all wipes as halogenated hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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